1-(3-ethoxyphenyl)propan-2-ol

• IUPAC Name: 1-(3-ethoxyphenyl)propan-2-ol
• InChI: InChI=1S/C11H16O2/c1-3-13-11-6-4-5-10(8-11)7-9(2)12/h4-6,8-9,12H,3,7H2,1-2H3
• InChI Key: IEYIIIRTSUJKCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CC(C)O
• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol

Description

1-(3-Ethoxyphenyl)propan-2-ol is a secondary alcohol derivative characterized by a propan-2-ol backbone substituted with a 3-ethoxyphenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(3-ethoxyphenyl)propan-2-ol can be synthesized through several methods. One common approach involves the reduction of 1-(3-ethoxyphenyl)-2-propanone using a reducing agent such as sodium borohydride or lithium aluminum hydride. The reaction typically occurs in an inert solvent like tetrahydrofuran or ethanol under controlled temperature conditions.

Industrial Production Methods: In an industrial setting, the synthesis of 1-(3-ethoxyphenyl)-2-propanol may involve catalytic hydrogenation of the corresponding ketone using a metal catalyst such as palladium on carbon. This method offers higher yields and can be scaled up for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 1-(3-ethoxyphenyl)propan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone, 1-(3-ethoxyphenyl)-2-propanone, using oxidizing agents like chromium trioxide or potassium permanganate.

Reduction: The compound can be further reduced to form 1-(3-ethoxyphenyl)-2-propanamine using reducing agents such as lithium aluminum hydride.

Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Chromium trioxide in acetic acid or potassium permanganate in aqueous solution.

Reduction: Lithium aluminum hydride in tetrahydrofuran or sodium borohydride in ethanol.

Substitution: Nucleophiles such as halides or amines in the presence of a base like sodium hydroxide.

Major Products:

Oxidation: 1-(3-Ethoxyphenyl)-2-propanone.

Reduction: 1-(3-Ethoxyphenyl)-2-propanamine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(3-ethoxyphenyl)propan-2-ol has several scientific research applications:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Biology: The compound is used in the study of enzyme-catalyzed reactions and metabolic pathways.

Industry: The compound is used in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 1-(3-ethoxyphenyl)-2-propanol involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may act as a substrate for enzymes involved in oxidation-reduction reactions. The ethoxy group and hydroxyl group play crucial roles in its reactivity and interaction with other molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Phenyl Ring

• 1-(3-Chlorophenyl)propan-2-ol (CAS 343270-59-7): Structure: Chlorine replaces the ethoxy group at the 3-position of the phenyl ring. Physicochemical Properties: Molecular formula C₉H₁₁ClO (molar mass 170.6 g/mol) .
• 1-(2-Allyl-phenoxy)-3-amino-propan-2-ol (CAS 32352-07-1): Structure: Features an allyl-phenoxy group at position 1 and an amino group at position 3. Functional Impact: The amino group introduces basicity, while the allyl group may enhance reactivity in synthesis or metabolic pathways .

Propanol Backbone Modifications

• Metoprolol: Structure: 1-(Isopropylamino)-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol. Activity: A β₁-selective adrenergic antagonist used in hypertension and arrhythmias. The methoxyethyl phenoxy group enhances β-adrenoceptor affinity . Comparison: The ethoxyphenyl group in 1-(3-ethoxyphenyl)propan-2-ol lacks the isopropylamino moiety critical for β-blockade, suggesting divergent pharmacological targets.

• Oteseconazole (MMV1634386) :

  • Structure : (2R)-2-(2,4-Difluorophenyl)-1,1-difluoro-3-(tetrazol-1-yl)-1-[5-[4-(2,2,2-trifluoroethoxy)phenyl]pyridin-2-yl]propan-2-ol.
  • Activity : Targets fungal CYP51 (14α-demethylase) with high specificity. The trifluoroethoxy and tetrazolyl groups enhance antifungal potency .
  • Contrast : The simpler ethoxyphenyl group in 1-(3-ethoxyphenyl)propan-2-ol lacks the fluorinated and heterocyclic substituents necessary for CYP51 inhibition.

Table 1: Key Properties of Selected Propan-2-ol Derivatives

Compound	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Biological Activity/Notes	Source
1-(3-Ethoxyphenyl)propan-2-ol	C₁₁H₁₆O₂	180.24	3-Ethoxyphenyl, secondary alcohol	Limited direct data; likely moderate polarity
1-(3-Chlorophenyl)propan-2-ol	C₉H₁₁ClO	170.6	3-Chlorophenyl	Increased lipophilicity
Metoprolol	C₁₅H₂₅NO₃	267.36	Methoxyethyl phenoxy, isopropylamino	β₁-Adrenoceptor antagonist (IC₅₀ ~10 nM)
Compound 1 (from )	C₁₆H₁₈O₅	290.3	3′,4′-Dihydroxyphenyl, 4″-methoxyphenyl	Anti-inflammatory (IC₅₀ = 4.00 μM for NO inhibition)
Horsfielenidine A	C₁₇H₁₈O₅	302.3	2′-Hydroxy-4′-methoxyphenyl, 3″,4″-methylenedioxyphenyl	Moderate anti-inflammatory activity

Key Observations:

• Anti-Inflammatory Activity: Diarylpropanols like Compound 1 (IC₅₀ = 4.00 μM) exhibit stronger NO inhibition than horsfielenidine A, likely due to the dihydroxyphenyl group enhancing antioxidant capacity .
• Adrenoceptor Binding: Metoprolol’s isopropylamino group is critical for β₁-adrenoceptor affinity, a feature absent in 1-(3-ethoxyphenyl)propan-2-ol .
• Lipophilicity : Chlorophenyl derivatives (e.g., 1-(3-chlorophenyl)propan-2-ol) are more lipophilic than ethoxyphenyl analogs, impacting membrane permeability .

Biological Activity

1-(3-Ethoxyphenyl)propan-2-ol is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its pharmacological effects, mechanisms of action, and relevant research findings.

1-(3-Ethoxyphenyl)propan-2-ol can be characterized by its molecular formula $C_{11}H_{16}O$ and a molecular weight of approximately 168.25 g/mol. The compound features an ethoxy group attached to a phenyl ring, which contributes to its biological properties.

Anticancer Properties

Recent studies have indicated that derivatives of compounds similar to 1-(3-ethoxyphenyl)propan-2-ol exhibit significant anticancer activity. For instance, research involving β-aryl-β-mercapto ketones has shown promising cytotoxic effects against breast cancer cell lines, particularly MCF-7 cells. These compounds demonstrated enhanced cytotoxicity compared to traditional agents like Tamoxifen, suggesting that structural modifications can lead to increased therapeutic efficacy .

The mechanism by which 1-(3-ethoxyphenyl)propan-2-ol exerts its biological effects may involve interactions with specific molecular targets such as receptors or enzymes. The compound could potentially modulate various biochemical pathways, although detailed studies are required to elucidate these mechanisms fully.

Case Studies and Experimental Data

• Cytotoxicity Assays : In vitro studies have utilized MTT assays to evaluate the cytotoxic effects of 1-(3-ethoxyphenyl)propan-2-ol and related compounds on cancer cell lines. Results indicated significant cell death at varying concentrations, highlighting the compound's potential as an anticancer agent.
• Enantiomeric Studies : Research on the enantiocomplementary bioreduction of related propan-2-ones showed that specific yeast strains could convert these compounds into enantiomerically pure alcohols with high selectivity, suggesting that similar methods could be applied to 1-(3-ethoxyphenyl)propan-2-ol for enhanced biological activity .

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity	Mechanism of Action
1-(3-Ethoxyphenyl)propan-2-ol	Anticancer potential	Modulation of biochemical pathways
1-(4-Methoxyphenyl)-3-(phenylthio)propan-1-one	High cytotoxicity against MCF-7 cells	Induction of apoptosis
1-(Arylsulfanyl)propan-2-one	Enantiomeric purity achieved in bioreduction	Whole-cell biocatalysis